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Compound of Interest

Compound Name: Benzamide-d5

Cat. No.: B13443710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies

presented in a Certificate of Analysis (CoA) for Benzamide-d5. Benzamide-d5 is the

deuterated form of Benzamide, a compound of interest in various research fields, including as

a specific inhibitor of poly(ADP-ribose)polymerase[1]. The incorporation of deuterium atoms

makes it a valuable tool in metabolic studies, pharmacokinetic research, and as an internal

standard for quantitative analysis by mass spectrometry.

Product Identification and Chemical Properties
A Certificate of Analysis for Benzamide-d5 will begin with fundamental identification and

chemical property data. This information is crucial for ensuring the correct material is being

used and for designing experiments.
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Identifier Value Source

Compound Name Benzamide-d5 N/A

Synonyms
Benzamide-2,3,4,5,6-d5,

Phenyl-d5-carboxamide
[2]

CAS Number 1235489-47-0 [1][3]

Molecular Formula C₇H₂D₅NO [1][3]

Molecular Weight 126.17 g/mol [1][3]

Physical & Chemical

Properties
Value Source

Appearance White to off-white solid [4]

Melting Point
127-130 °C (for non-

deuterated)
[4]

Boiling Point 288 °C (for non-deuterated) [4]

Solubility

Slightly soluble in water;

soluble in many organic

solvents

[4]

Storage Temperature -20°C [1]

Analytical Specifications and Data
This section details the quality control specifications and the results of analytical testing

performed on a specific batch of Benzamide-d5.
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Analytical Test Specification Typical Result

Chemical Purity (by HPLC/GC) ≥98% Conforms

Isotopic Purity (Atom % D) ≥98 Atom % D Conforms[2]

Identity (by ¹H NMR, MS) Conforms to structure Conforms

Residual Solvents
Meets USP <467> or ICH Q3C

limits
Conforms

Experimental Protocols
Detailed methodologies are essential for researchers to understand how the analytical data

was generated and to potentially replicate or adapt the methods for their own applications.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
The chemical purity of Benzamide-d5 is typically determined by HPLC.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Injection Volume: 10 µL.

Quantification: The purity is calculated by the area percent method, where the area of the

main peak is divided by the total area of all peaks.

The following diagram illustrates the general workflow for HPLC analysis.
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Sample Preparation HPLC Analysis Data Analysis

Benzamide-d5 Sample Dissolve in Mobile Phase Filter through 0.45µm syringe filter HPLC System
Inject

C18 Column UV Detector Chromatogram
Generate

Peak Integration Purity Calculation

Click to download full resolution via product page

General workflow for HPLC purity analysis.

Identity and Isotopic Enrichment by Mass Spectrometry
(MS)
Mass spectrometry is used to confirm the molecular weight and determine the isotopic

enrichment of Benzamide-d5.

Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) or

liquid chromatograph (LC-MS).

Ionization Mode: Electrospray Ionization (ESI) in positive mode is common for LC-MS[5].

Electron Ionization (EI) is typical for GC-MS.

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Data Analysis: The mass spectrum will show a molecular ion peak corresponding to the

mass of Benzamide-d5. The distribution of isotopic peaks is analyzed to calculate the

deuterium enrichment. The fragmentation pattern can also be used for structural

confirmation[6].

The logical relationship for identity confirmation by MS is shown below.
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Logical flow for identity confirmation by Mass Spectrometry.
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Structural Confirmation by Nuclear Magnetic Resonance
(¹H NMR) Spectroscopy
¹H NMR spectroscopy is a powerful tool for confirming the structure of Benzamide-d5. Due to

the deuteration of the phenyl ring, the aromatic region of the spectrum will be significantly

simplified compared to non-deuterated Benzamide.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated solvent such as DMSO-d₆ or CDCl₃.

Reference: Tetramethylsilane (TMS) at 0 ppm.

Expected Spectrum: For Benzamide-d5, the signals corresponding to the phenyl protons will

be absent or greatly diminished. The primary signals will be from the amide (-NH₂) protons,

which typically appear as a broad singlet. The position of this peak can be solvent-

dependent.

Biological Activity and Signaling Pathway
Benzamide is known to be an inhibitor of poly(ADP-ribose) polymerase (PARP)[1]. PARP

enzymes are involved in DNA repair and cell death pathways. Inhibition of PARP can prevent

neurotoxicity induced by certain agents.

The simplified signaling pathway illustrating the role of Benzamide is depicted below.
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Inhibitory action of Benzamide on the PARP-mediated cell death pathway.

This technical guide serves as a comprehensive resource for understanding the critical

information presented in a Certificate of Analysis for Benzamide-d5. The data and

methodologies outlined are fundamental for ensuring the quality and suitability of this material

for research and development purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b13443710?utm_src=pdf-body-img
https://www.benchchem.com/product/b13443710?utm_src=pdf-body
https://www.benchchem.com/product/b13443710?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13443710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. dev.usbio.net [dev.usbio.net]

2. Benzamide-2,3,4,5,6-d5 (CDN-D-6030-0.5G) at Hölzel-Diagnostika [hoelzel-biotech.com]

3. 1235489-47-0|Benzamide-d5|Benzamide-d5|-范德生物科技公司 [bio-fount.com]

4. Benzamide - Wikipedia [en.wikipedia.org]

5. Benzamide | C7H7NO | CID 2331 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [In-Depth Technical Guide: Certificate of Analysis for
Benzamide-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13443710#benzamide-d5-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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